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Compound of Interest

Compound Name:
5-Aminopyrimidin-4-ol

hydrochloride

CAS No.: 106913-64-8

Cat. No.: B111080

Get Quote

Executive Summary
5-Aminopyrimidin-4-ol hydrochloride is a critical heterocyclic intermediate used in the

synthesis of purine analogs, antiviral agents, and antineoplastic drugs. Its structural

uniqueness lies in the 5-amino position, which distinguishes it from the more common 2-amino

isomer (isocytosine).[1]

This guide outlines a two-step synthesis pathway starting from commercially available

pyrimidin-4-ol (pyrimidin-4(3H)-one).[1] The process involves electrophilic aromatic substitution

(nitration) at the electron-rich C5 position, followed by reduction of the nitro group to the amine

and subsequent hydrochloride salt formation.[1]

Target Molecule:

IUPAC Name: 5-Aminopyrimidin-4-ol hydrochloride (tautomer: 5-aminopyrimidin-4(3H)-

one hydrochloride)[1]

CAS Number: 56621-95-5 (HCl salt); 51935-71-0 (Free base)[1]
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Molecular Formula: C₄H₅N₃O[2] · HCl

Retrosynthetic Analysis
The synthesis is designed based on the electronic properties of the pyrimidine ring.[1] The

hydroxyl group at C4 (existing largely as the amide tautomer) activates the C5 position towards

electrophilic attack, making direct nitration feasible.[1]

Figure 1: Retrosynthetic analysis of 5-Aminopyrimidin-4-ol HCl.
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Detailed Synthesis Protocol
Phase 1: Nitration of Pyrimidin-4-ol
Objective: Introduce a nitro group at the C5 position.[1] Reaction Type: Electrophilic Aromatic

Substitution.[1]

Reagents & Materials:
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Pyrimidin-4-ol (Pyrimidin-4(3H)-one): 1.0 eq (e.g., 10.0 g)[1]

Fuming Nitric Acid (HNO₃, >90%): 5.0 eq

Concentrated Sulfuric Acid (H₂SO₄): Solvent/Catalyst (approx. 5-10 vol)[1]

Protocol:
Preparation: In a round-bottom flask equipped with a thermometer and a magnetic stirrer,

place Concentrated H₂SO₄ (50 mL). Cool the acid to 0–5°C using an ice-salt bath.

Addition: Slowly add Pyrimidin-4-ol (10.0 g) portion-wise to the sulfuric acid, maintaining the

temperature below 10°C. Ensure the solid is fully dissolved.

Nitration: Dropwise add Fuming HNO₃ (22 mL) to the solution. Caution: This reaction is

exothermic.[1][3] Maintain the internal temperature below 15°C during addition.[1]

Reaction: Once addition is complete, allow the mixture to warm to room temperature (20–

25°C). Then, heat the mixture to 60°C for 2 hours. The solution typically turns yellow/orange.

[1]

Quenching: Cool the reaction mixture to room temperature. Pour the mixture slowly onto

crushed ice (300 g) with vigorous stirring.

Isolation: The 5-Nitropyrimidin-4-ol will precipitate as a light yellow solid.[1] Filter the solid

and wash with cold water (3 x 50 mL) to remove residual acid.[1]

Drying: Dry the filter cake in a vacuum oven at 50°C.

Expected Yield: 70–80%[1][4]

Checkpoint: Check purity via TLC (MeOH:DCM 1:9) or ¹H-NMR (DMSO-d₆).[1] A downfield

shift of the C2 and C6 protons is expected due to the electron-withdrawing nitro group.[1]

Phase 2: Reduction to 5-Aminopyrimidin-4-ol
Objective: Reduce the nitro group to a primary amine.[1] Reaction Type: Catalytic

Hydrogenation.[1]
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Reagents & Materials:
5-Nitropyrimidin-4-ol: 1.0 eq (e.g., 10.0 g)

Palladium on Carbon (10% Pd/C): 10 wt% loading (1.0 g)[5]

Solvent: Methanol (MeOH) or Ethanol (EtOH) (150 mL)

Hydrogen Gas (H₂): Balloon or low pressure (30 psi)

Protocol:
Setup: In a hydrogenation vessel (Parr shaker or autoclave), suspend 5-Nitropyrimidin-4-ol

(10.0 g) in Methanol (150 mL).

Catalyst Addition: Carefully add 10% Pd/C (1.0 g) under an inert atmosphere (Nitrogen or

Argon) to prevent ignition.[1]

Hydrogenation: Purge the vessel with Nitrogen (3x) and then Hydrogen (3x).[1] Pressurize to

30 psi (approx. 2 bar) with H₂. Shake or stir at room temperature for 4–6 hours.

Monitoring: Monitor the consumption of H₂. Reaction completion is indicated when H₂ uptake

ceases and TLC shows the disappearance of the nitro starting material.[1]

Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.[1]

Wash the pad with warm Methanol.[1]

Concentration: Concentrate the filtrate under reduced pressure to obtain the crude 5-

Aminopyrimidin-4-ol as a free base (often an off-white to tan solid).[1]

Phase 3: Hydrochloride Salt Formation
Objective: Convert the free base to the stable hydrochloride salt.[1]

Protocol:
Dissolution: Dissolve the crude free base (from Phase 2) in a minimum amount of warm

Ethanol or Methanol.[1]
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Acidification: Add 1.25 M HCl in Ethanol or 4 M HCl in Dioxane (1.1 eq) dropwise with

stirring. A precipitate should begin to form immediately.[1]

Crystallization: Cool the mixture to 0°C for 1 hour to maximize precipitation.

Filtration: Filter the white crystalline solid.

Washing: Wash with cold Diethyl Ether or Acetone to remove impurities.[1]

Drying: Dry under vacuum at 40°C.

Final Product:5-Aminopyrimidin-4-ol Hydrochloride[1]

Appearance: White to pale beige crystalline powder.[1]

Process Flow Diagram

Figure 2: Synthesis pathway for 5-Aminopyrimidin-4-ol Hydrochloride.
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[1][2][6][7][8]
Critical Process Parameters (CPPs) &
Troubleshooting
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Parameter Specification Rationale Troubleshooting

Nitration Temp
<15°C (Addition)60°C

(Reaction)

Control exotherm and

ensure conversion.

If temp >20°C during

addition, risk of

decomposition ("fume-

off").[1] If <50°C

during reaction,

incomplete

conversion.[1]

Acid Strength Fuming HNO₃

Standard HNO₃ (65%)

is too weak for the

deactivated pyrimidine

ring.[1]

Use fresh fuming nitric

acid.[1]

Reduction Catalyst 10% Pd/C Efficient turnover.[1]

If reaction is slow,

check H₂ pressure or

catalyst poisoning

(sulfur impurities).[1]

Raney Nickel is an

alternative but

requires higher

pressure.[1]

Salt Stoichiometry 1.05 - 1.1 eq HCl

Excess HCl ensures

full protonation without

degrading the product.

[1]

Avoid large excess of

aqueous HCl which

makes drying difficult;

use anhydrous HCl in

organic solvent.[1]

Analytical Characterization (Expected)
¹H NMR (DMSO-d₆, 400 MHz):

δ 8.20 (s, 1H, H-2)

δ 7.50 (s, 1H, H-6)

δ 9.0–10.0 (br s, NH/OH exchangeable protons)
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Note: The absence of the H-5 proton (present in starting material at ~6.4 ppm) confirms

substitution.[1]

Mass Spectrometry (ESI+):

[M+H]⁺ = 112.1 Da (Free base mass).[1]

Melting Point:

250°C (Decomposition is common for high-melting pyrimidine salts).[1]

Safety Considerations
Fuming Nitric Acid: Highly corrosive and oxidizing.[1] Use exclusively in a fume hood with

proper PPE (face shield, acid-resistant gloves).[1]

Hydrogenation: Hydrogen gas poses an explosion hazard.[1] Ensure all equipment is

grounded and leak-tested.[1] Handle Pd/C wet to prevent pyrophoric ignition.[1]

Exotherms: The nitration step is strongly exothermic.[1] Strict temperature control is

mandatory during scale-up.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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